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Compound of Interest

Compound Name: FINQUAT CT

Cat. No.: B1179535

For Researchers, Scientists, and Formulation Development Professionals

FINQUAT CT, chemically designated as Quaternium-75, is a highly cationic quaternary
ammonium compound extensively utilized in the personal care industry. Its efficacy, particularly
as a conditioning agent in hair care formulations, is intrinsically linked to its high cationic charge
density. This technical guide provides an in-depth analysis of the cationic charge density of
FINQUAT CT, detailing the quantitative metrics, the experimental protocols for their
determination, and the underlying mechanism of action.

Quantitative Analysis of Cationic Charge Density

The cationic character of FINQUAT CT has been quantified through several key parameters,
which are summarized in the table below. These values underscore its strong affinity for
negatively charged surfaces, a critical attribute for its performance in cosmetic and potential
therapeutic formulations.
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Parameter Value Technique Used Significance

Measures the quantity

Surface Charge Potentiometric of positive charges
] 0.8to 1.2 meqg/g o )
Density Titration per unit mass of the
polymer.

Indicates the
magnitude of the
electrostatic repulsive
forces between
) +30 to +50 mV (at Laser Doppler ) o
Zeta Potential ) ] ) adjacent, similarly
physiological pH) Velocimetry ) )

charged patrticles in a
dispersion, reflecting
the stability of the

formulation.

Quantifies the velocity

of the polymer
Electrophoretic 25t04.0x 108 Laser Doppler particles under the
Mobility m3/Vs Velocimetry influence of an electric

field, directly related to

the zeta potential.

Experimental Protocols

The determination of the cationic charge density parameters of FINQUAT CT relies on
established analytical techniques. The following sections provide detailed methodologies for

the key experiments cited.

Potentiometric (Colloidal) Titration for Surface Charge
Density

This method determines the number of cationic sites on the FINQUAT CT polymer by titrating it
with a standard anionic polymer solution and detecting the endpoint potentiometrically or with a

colorimetric indicator.

Materials and Reagents:
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e FINQUAT CT (Quaternium-75) solution of known concentration

» Standardized potassium polyvinyl sulfate (PVSK) solution (anionic titrant)
e Toluidine Blue O indicator

e pH meter and electrode

e Burette

o Stirrer

Procedure:

o A precise volume of the FINQUAT CT solution is placed in a beaker and diluted with
deionized water.

o Afew drops of Toluidine Blue O indicator are added to the solution, which will impart a blue
color.

e The solution is continuously stirred while the standardized PVSK solution is added dropwise
from the burette.

e The PVSK, being anionic, complexes with the cationic sites of FINQUAT CT.

e The endpoint is reached when all the cationic sites have been neutralized, and the excess
PVSK causes the indicator to change color from blue to purple.

e The volume of PVSK solution used at the endpoint is recorded.

e The charge density, in milliequivalents per gram (meq/qg), is calculated based on the
stoichiometry of the reaction between the cationic polymer and the anionic titrant.

Laser Doppler Velocimetry for Zeta Potential and
Electrophoretic Mobility

This non-invasive technique measures the velocity of particles in a liquid medium under the
influence of an applied electric field. This velocity, or electrophoretic mobility, is then used to
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calculate the zeta potential.
Instrumentation:

o Zeta potential analyzer equipped with a laser source, a measurement cell with electrodes,
and a detector.

Procedure:

A dilute aqueous dispersion of FINQUAT CT is prepared.

e The dispersion is injected into the measurement cell of the zeta potential analyzer.
o An electric field is applied across the electrodes in the cell.

e The cationic FINQUAT CT particles migrate towards the cathode.

o Alaser beam is passed through the cell, and the light scattered by the moving particles is
detected.

o The frequency of the scattered light is shifted due to the Doppler effect, and this shift is
proportional to the velocity of the particles.

e The instrument's software calculates the electrophoretic mobility from the measured velocity
and the applied electric field strength.

e The zeta potential is then calculated from the electrophoretic mobility using the Henry
eqguation, which takes into account the dielectric constant and viscosity of the medium.

Mechanism of Action: Surface Interaction

The high cationic charge density of FINQUAT CT is fundamental to its primary function as a
conditioning agent. Hair and skin surfaces are typically anionic due to the presence of carboxyl
groups in protein residues, especially in damaged hair. The positively charged quaternary
ammonium groups of FINQUAT CT are electrostatically attracted to these negative sites,
leading to the adsorption of the molecule onto the surface. This forms a thin, lubricating film
that reduces static electricity, flattens the hair cuticles, and imparts a smooth, soft feel.[1][2]
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While not involved in biological signaling pathways, this surface interaction is a critical
physicochemical mechanism.

The following diagram illustrates the experimental workflow for characterizing the cationic
charge density of FINQUAT CT.
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Experimental Workflow for Cationic Charge Density Characterization of FINQUAT CT
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Caption: Workflow for determining the cationic charge density of FINQUAT CT.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1179535?utm_src=pdf-body-img
https://www.benchchem.com/product/b1179535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The subsequent diagram illustrates the logical relationship of FINQUAT CT's interaction with a
negatively charged surface, such as a hair fiber.

Mechanism of Action: FINQUAT CT Interaction with Anionic Surfaces
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Caption: FINQUAT CT's interaction with a negatively charged surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1179535?utm_src=pdf-custom-synthesis
https://www.monsachemical.com/an-analysis-of-cationic-conditioning-agents-in-hair-conditioner.html
https://www.monsachemical.com/an-analysis-of-cationic-conditioning-agents-in-hair-conditioner.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9921463/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9921463/
https://www.benchchem.com/product/b1179535#cationic-charge-density-of-finquat-ct
https://www.benchchem.com/product/b1179535#cationic-charge-density-of-finquat-ct
https://www.benchchem.com/product/b1179535#cationic-charge-density-of-finquat-ct
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1179535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

